Cas no 1466751-45-0 (2-(6-Nitro-1H-indol-1-yl)propanoic acid)

• Product Name: 2-(6-Nitro-1H-indol-1-yl)propanoic acid
• CAS No: 1466751-45-0
• MF: C₁₁H₁₀N₂O₄
• MW: 234.208102703094
• CID: 4821072
• Update Time: 2025-06-15

2-(6-Nitro-1H-indol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-Nitro-1H-indol-1-yl)propanoic acid

• Inchi： 1S/C11H10N2O4/c1-7(11(14)15)12-5-4-8-2-3-9(13(16)17)6-10(8)12/h2-7H,1H3,(H,14,15)
• InChI Key： QBUUYKALYPZAFL-UHFFFAOYSA-N
• SMILES： OC(C(C)N1C=CC2C=CC(=CC1=2)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 328
• XLogP3: 1.9
• Topological Polar Surface Area: 88

Additional information on 2-(6-Nitro-1H-indol-1-yl)propanoic acid

Recent Advances in the Study of 2-(6-Nitro-1H-indol-1-yl)propanoic acid (CAS: 1466751-45-0)

The compound 2-(6-Nitro-1H-indol-1-yl)propanoic acid (CAS: 1466751-45-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 2-(6-Nitro-1H-indol-1-yl)propanoic acid as a versatile intermediate in the synthesis of novel indole-based compounds. Indole derivatives are well-known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The nitro group at the 6-position of the indole ring in this compound has been shown to enhance its reactivity, making it a valuable building block for further chemical modifications.

One of the key breakthroughs in the study of this compound is its potential application in targeting specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-(6-Nitro-1H-indol-1-yl)propanoic acid exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study utilized molecular docking simulations and in vitro assays to validate the compound's binding affinity and selectivity for COX-2 over COX-1, suggesting its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, recent research has explored the anticancer potential of 2-(6-Nitro-1H-indol-1-yl)propanoic acid. A study conducted by researchers at the National Cancer Institute (NCI) revealed that this compound can induce apoptosis in certain cancer cell lines by modulating the activity of key apoptotic proteins. The study also identified a correlation between the compound's nitro group and its ability to generate reactive oxygen species (ROS), which play a critical role in cancer cell death. These findings open new avenues for the development of targeted cancer therapies.

The synthesis of 2-(6-Nitro-1H-indol-1-yl)propanoic acid has also been optimized in recent years. A 2022 publication in Organic Letters described a novel, high-yield synthetic route that employs palladium-catalyzed cross-coupling reactions. This method not only improves the efficiency of the synthesis but also reduces the environmental impact by minimizing the use of hazardous reagents. Such advancements are crucial for scaling up production and facilitating further preclinical studies.

Despite these promising developments, challenges remain in the clinical translation of 2-(6-Nitro-1H-indol-1-yl)propanoic acid. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability, necessitating further structural modifications to enhance its absorption and stability in vivo. Additionally, more extensive toxicological evaluations are required to ensure its safety profile before proceeding to clinical trials.

In conclusion, 2-(6-Nitro-1H-indol-1-yl)propanoic acid (CAS: 1466751-45-0) represents a promising candidate for drug development, with demonstrated efficacy in inflammation and cancer research. Continued efforts to optimize its synthesis and evaluate its therapeutic potential will be critical in advancing this compound toward clinical applications. The integration of computational modeling, synthetic chemistry, and biological assays will be essential in overcoming current limitations and unlocking its full potential.